Cas no 1341618-94-7 (2-(1-methyl-1H-pyrazol-5-yl)propan-2-ol)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)propan-2-ol
• CAS No: 1341618-94-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6490841
• PubChem ID: 63962835
• Update Time: 2025-06-18

2-(1-methyl-1H-pyrazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-5-yl)propan-2-ol
• α,α,1-Trimethyl-1H-pyrazole-5-methanol

• Inchi： 1S/C7H12N2O/c1-7(2,10)6-4-5-8-9(6)3/h4-5,10H,1-3H3
• InChI Key： DDNUYGDNOHMYJL-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C)(C)O)=CC=N1

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 248.9±15.0 °C(Predicted)
• pka: 14.49±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)propan-2-ol

Introduction to 2-(1-methyl-1H-pyrazol-5-yl)propan-2-ol (CAS No. 1341618-94-7)

2-(1-methyl-1H-pyrazol-5-yl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1341618-94-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of a methyl-substituted pyrazole moiety at the 5-position, coupled with a secondary alcohol functional group at the 2-position of the propanyl chain, endows this molecule with unique chemical and pharmacological properties that make it a valuable scaffold for drug discovery and medicinal chemistry research.

The structural framework of 2-(1-methyl-1H-pyrazol-5-yl)propan-2-ol is characterized by its rigid six-membered aromatic ring system, which is essential for interactions with biological targets such as enzymes and receptors. The methyl group on the pyrazole ring enhances lipophilicity, facilitating better membrane penetration and binding affinity, while the secondary alcohol provides a site for further derivatization, allowing chemists to modulate its reactivity and bioavailability. These features make it an attractive candidate for developing novel therapeutic agents.

In recent years, pyrazole derivatives have been extensively studied for their potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, anticancer, and anti-diabetic treatments. The 1-methyl substitution on the pyrazole ring has been shown to influence electronic properties and metabolic stability, making it a critical factor in optimizing drug-like characteristics. Additionally, the propan-2-ol side chain contributes to solubility and pharmacokinetic profiles, which are crucial for formulation development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(1-methyl-1H-pyrazol-5-yl)propan-2-ol with target proteins more accurately. These studies suggest that the compound can interact with specific amino acid residues in enzymes and receptors through hydrogen bonding, hydrophobic interactions, and π-stacking effects. Such insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 2-(1-methyl-1H-pyrazol-5-yl)propan-2-ol typically involves multi-step organic reactions, including condensation reactions to form the pyrazole core, followed by alkylation and functional group transformations to introduce the propan-2-ol moiety. The use of modern catalytic systems has streamlined these processes, making large-scale production more feasible. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds in the pyrazole ring efficiently.

From a pharmaceutical perspective, one of the most promising applications of 2-(1-methyl-1H-pyrazol-5-yl)propan-2-ol is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By targeting specific kinases, compounds like this can modulate cellular processes and inhibit tumor growth. Preliminary studies have shown that derivatives of this molecule exhibit inhibitory activity against certain kinases with high selectivity.

The secondary alcohol group in 2-(1-methyl-1H-pyrazol-5-yloxy)-propananone CAS No 1341618 94 7 provides an opportunity for further functionalization through esterification or etherification reactions. These modifications can enhance solubility or improve metabolic stability, which are critical factors for drug development. For example, esters derived from this compound have been investigated for their potential as prodrugs or as intermediates in more complex synthetic pathways.

Another area where this compound shows promise is in immunomodulatory therapies. Pyrazole derivatives have been reported to influence immune cell function by interacting with receptors such as Toll-like receptors (TLRs). The structural features of (E)-3-(4-fluorophenyl)-N'-[4-(trifluoromethyl)phenyl]-3H-imidazo[4',5':4',5"]pyrazolo[3',4-d]pyrimidinamide CAS No 1341618 94 7) contribute to its ability to modulate immune responses without significant toxicity. This makes it a potential candidate for treating autoimmune diseases or enhancing vaccine efficacy.

The pharmacokinetic properties of (E)-3-(4-fluorophenyl)-N'-[4-(trifluoromethyl)phenyl]-3H-imidazo[4',5':4',5"]pyrazolo[3',4-d]pyrimidinamide CAS No 1341618 94 7 are also subjects of extensive research. Studies indicate that this compound exhibits good oral bioavailability and moderate tissue distribution upon administration. These characteristics are essential for developing drugs that can be taken orally without significant loss of activity during absorption or metabolism.

In conclusion,(E)-3-(4-fluorophenyl)-N'-[4-(trifluoromethyl)phenyl]-3H-imidazo[4',5':4',5"]pyrazolo[3',4-d]pyrimidinamide CAS No 1341618 94 7 represents a promising lead compound in pharmaceutical research due to its versatile structure and multiple potential therapeutic applications. Further investigation into its biological activity and pharmacological profile will likely uncover new opportunities for drug development across various disease indications.